Cas no 14401-75-3 (1-(3,5-Dinitrophenyl)ethanone)

1-(3,5-Dinitrophenyl)ethanone structure
1-(3,5-Dinitrophenyl)ethanone structure
Product Name:1-(3,5-Dinitrophenyl)ethanone
CAS No:14401-75-3
MF:C8H6N2O5
MW:210.1436419487
MDL:MFCD00631987
CID:196059
PubChem ID:24882405
Update Time:2025-04-19

1-(3,5-Dinitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(3,5-dinitrophenyl)-
    • 1-(3,5-Dinitrophenyl)ethanone
    • 3,5-Dinitroacetophenone
    • 3’,5’-DINITROACETOPHENONE
    • 1-(3,5-Dinitro-phenyl)-aethanon
    • 1-(3,5-dinitro-phenyl)-ethanone
    • 1-acetyl-3,5-dinitrobenzene
    • 3.5-Dinitro-acetophenon
    • 3′,5′-Dinitroacetophenone
    • 3’,5’-nitro-2’-Bromo-3’-Dinitroacetophenone
    • 3,5-DINITROACETOPHFNONE
    • 3',5'-DINITROACETOPHENONE
    • 3,5-dinitrophenylmethylketone
    • 3',5'-Dinitroacetophenone 97%
    • A808158
    • FT-0637076
    • DTXSID80293175
    • 3',5'-Dinitroacetophenone, 97%
    • WGJQPJOLPLYFJH-UHFFFAOYSA-N
    • 1-(3,5-DINITROPHENYL)ETHAN-1-ONE
    • CS-0328720
    • AKOS015916237
    • MFCD00631987
    • CK2561
    • AB06607
    • NSC87635
    • AS-45926
    • NCIOpen2_005176
    • AKOS003239997
    • SCHEMBL3291219
    • J-007897
    • Ethanone, 1-(3,5-dinitrophenyl)-
    • C8H6N2O5
    • NSC 87635
    • NSC-87635
    • 14401-75-3
    • DB-042716
    • ALBB-024847
    • MDL： MFCD00631987
    • Inchi： 1S/C8H6N2O5/c1-5(11)6-2-7(9(12)13)4-8(3-6)10(14)15/h2-4H,1H3
    • InChI Key： WGJQPJOLPLYFJH-UHFFFAOYSA-N
    • SMILES： O=C(C)C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 210.02800
  • Monoisotopic Mass: 210.02767130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.3
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.452
  • Melting Point: 81-85 °C (lit.)
  • Boiling Point: 267 ºC
  • Flash Point: 115 ºC
  • PSA: 108.71000
  • LogP: 2.75200
  • Solubility: Not available

1-(3,5-Dinitrophenyl)ethanone Security Information

  • Symbol: GHS05 GHS07
  • Signal Word：Danger
  • Hazard Statement： H317-H318
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 41-43
  • Safety Instruction： S28-S36/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R41
  • Safety Term：S28-36/39

1-(3,5-Dinitrophenyl)ethanone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-(3,5-Dinitrophenyl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB234995-500 mg
3',5'-Dinitroacetophenone
 14401-75-3
500MG
 €165.80 2023-01-26
abcr
AB234995-1 g
3',5'-Dinitroacetophenone
 14401-75-3
1 g
 €197.30 2023-07-20
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
631299-1G
1-(3,5-Dinitrophenyl)ethanone
 14401-75-3
1g
 ¥1069.55 2023-12-02
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
631299-5G
1-(3,5-Dinitrophenyl)ethanone
 14401-75-3 97%
5G
 ￥3109.7 2022-02-24
eNovation Chemicals LLC
Y1245069-1g
Ethanone, 1-(3,5-dinitrophenyl)-
 14401-75-3 97%
1g
 $155 2024-06-08
TRC
D131125-500mg
1-(3,5-Dinitrophenyl)ethanone
 14401-75-3
500mg
 $ 75.00 2022-06-05
TRC
D131125-1000mg
1-(3,5-Dinitrophenyl)ethanone
 14401-75-3
1g
 $ 120.00 2022-06-05
TRC
D131125-2500mg
1-(3,5-Dinitrophenyl)ethanone
 14401-75-3
2500mg
 $ 235.00 2022-06-05
eNovation Chemicals LLC
Y1245069-250mg
Ethanone, 1-(3,5-dinitrophenyl)-
 14401-75-3 97%
250mg
 $95 2025-02-20
eNovation Chemicals LLC
Y1245069-1g
Ethanone, 1-(3,5-dinitrophenyl)-
 14401-75-3 97%
1g
 $165 2025-02-20

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